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Compound of Interest

Compound Name: ITP-2

Cat. No.: B608149 Get Quote

This document provides essential safety and logistical information for the proper disposal of

ITP-2, identified as Inosine-5'-triphosphate, a chemical compound commonly used in laboratory

research. The following procedures are designed to ensure the safety of researchers,

scientists, and drug development professionals while maintaining environmental compliance.

Summary of Key Safety and Disposal Information
The following table summarizes the critical hazard and disposal information for Inosine-5'-

triphosphate disodium salt. This data is compiled from safety data sheets (SDS) for the

compound.
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Parameter Information Citation

Chemical Name
Inosine-5'-triphosphate

disodium salt
[1]

CAS Number 35908-31-7 [1][2]

Primary Hazards

Skin Irritation (Category 2),

Serious Eye Irritation

(Category 2A)

[1][2]

Personal Protective Equipment

(PPE)

Protective gloves, protective

clothing, eye protection, face

protection

[1]

In case of Spills

Vacuum, sweep up, or absorb

with inert material and place

into a suitable disposal

container. Prevent entry into

drains, waterways, or soil.

[1]

Disposal Method

Must not be disposed of with

household garbage. Do not

allow the product to reach the

sewage system. Disposal must

be made according to official

regulations.

[2]

Environmental Hazards

Slightly hazardous for water.

Do not allow undiluted product

or large quantities to reach

ground water, water course, or

sewage system.

[2]

Experimental Protocols
While specific experimental protocols involving ITP-2 will vary depending on the research

application, the handling and disposal procedures remain consistent. The primary protocol for

safe disposal is outlined in the step-by-step guide below. Adherence to these steps is

mandatory to mitigate risks.
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Disposal Workflow
The following diagram illustrates the workflow for the proper disposal of ITP-2 waste.

Start: ITP-2 Waste Generated

1. Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Segregate ITP-2 Waste
(Solid vs. Liquid)

Solid Waste
(Contaminated consumables)

Solid

Liquid Waste
(Aqueous solutions)

Liquid

3a. Place in a Labeled,
Sealed Chemical Waste Container

3b. Place in a Labeled,
Leak-Proof Chemical Waste Container

4. Store in Designated
Hazardous Waste Accumulation Area

5. Arrange for Professional Disposal
(Contact EHS or licensed waste hauler)

End: Waste Disposed
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Caption: Step-by-step workflow for the safe disposal of ITP-2 waste.

Step-by-Step Disposal Procedures
Wear Appropriate Personal Protective Equipment (PPE): Before handling ITP-2 waste,

ensure you are wearing the appropriate PPE, including chemical-resistant gloves, safety

goggles, and a lab coat.[1]

Segregate Waste: Separate ITP-2 waste from general laboratory trash. Further segregate

solid waste (e.g., contaminated pipette tips, gloves, and empty vials) from liquid waste (e.g.,

unused solutions).

Containment:

Solid Waste: Place solid ITP-2 waste into a clearly labeled, sealed, and durable chemical

waste container.

Liquid Waste: Pour liquid ITP-2 waste into a designated, leak-proof, and clearly labeled

chemical waste container. Do not mix with other incompatible chemical waste.

Labeling: Ensure the waste container is labeled with "Hazardous Waste," the full chemical

name "Inosine-5'-triphosphate," and the associated hazards (Skin and Eye Irritant).

Storage: Store the sealed waste container in a designated and secure hazardous waste

accumulation area, away from general lab traffic and drains.

Professional Disposal: Arrange for the collection and disposal of the ITP-2 waste through

your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor. Do not dispose of ITP-2 down the drain or in regular

trash.[2]

Logical Relationship of Safety Precautions
The following diagram illustrates the logical relationship between identifying the hazard and

implementing the necessary safety precautions for handling ITP-2.
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Hazard Identification

Safety Precautions

ITP-2 Identified as
Inosine-5'-triphosphate

SDS Review:
Skin & Eye Irritant

Wear PPE:
Gloves, Goggles, Lab Coat

Safe Handling:
Avoid contact, inhalation

Proper Disposal:
Segregate, Label, Professional Removal

Click to download full resolution via product page

Caption: Logical flow from hazard identification to safety precautions for ITP-2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal Procedures for ITP-2 (Inosine-5'-
triphosphate)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608149#itp-2-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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